N-(2-(5-(4-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(5-(4-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C25H22ClFN6O3 and its molecular weight is 508.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
A study by Rahmouni et al. (2016) involved synthesizing a series of compounds related to N-(2-(5-(4-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide. These compounds were evaluated for their cytotoxic and 5-lipoxygenase inhibition activities, providing insights into their potential anticancer applications (Rahmouni et al., 2016).
Synthesis of Novel Isoxazolines and Isoxazoles
Another research by Rahmouni et al. (2014) focused on synthesizing novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, highlighting the versatility of these compounds in the synthesis of diverse heterocyclic structures (Rahmouni et al., 2014).
Enzymatic Activity of Pyrazolopyrimidinyl Keto-Esters
Abd and Awas (2008) explored the synthesis and cyclization reactions with pyrazolopyrimidinyl keto-esters, emphasizing their potent effect on increasing the reactivity of cellobiase, an enzyme with potential industrial applications (Abd & Awas, 2008).
Crystal Structure and Biological Activity
Liu et al. (2016) synthesized a related compound and determined its crystal structure, revealing effective inhibition on the proliferation of some cancer cell lines, suggesting its utility in cancer research (Liu et al., 2016).
Facile Preparation of Pyrazolo[3,4-D]Pyrimidin-4[5H]-Ones
Miyashita et al. (1990) conducted studies on pyrazolo[3,4-d]pyrimidine derivatives, demonstrating a facile method for their preparation, which can be pivotal in developing new pharmaceuticals (Miyashita et al., 1990).
Synthesis of 2-Substituted Pyrazolo[4,3-D]Pyrimidin-7-Ones
Ochi and Miyasaka (1983) synthesized 2-substituted pyrazolo[4,3-d]pyrimidin-7-ones, contributing to the development of new compounds with potential pharmaceutical applications (Ochi & Miyasaka, 1983).
Synthesis of N-(3-(4-[11C]Methylpiperazin-1-Yl)-1-(5-Methylpyridin-2-Yl)-1H-Pyrazol-5-Yl)Pyrazolo[1,5-A]Pyrimidine-3-Carboxamide
Wang et al. (2018) synthesized a novel compound for potential use in PET imaging, demonstrating the applicability of these compounds in advanced medical imaging techniques (Wang et al., 2018).
Properties
IUPAC Name |
N-[2-[5-[(4-chlorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22ClFN6O3/c26-18-3-1-16(2-4-18)13-31-15-29-23-21(25(31)36)12-30-33(23)10-9-28-24(35)17-11-22(34)32(14-17)20-7-5-19(27)6-8-20/h1-8,12,15,17H,9-11,13-14H2,(H,28,35) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUVIGADWOMUZDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=C(C=C2)F)C(=O)NCCN3C4=C(C=N3)C(=O)N(C=N4)CC5=CC=C(C=C5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22ClFN6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
508.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.